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Compound of Interest

Compound Name: 3-Ethylpyridin-2-ol

Cat. No.: B1337648 Get Quote

An In-depth Technical Guide to 3-Ethylpyridin-2-ol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical

properties of 3-Ethylpyridin-2-ol, a heterocyclic compound of interest in medicinal chemistry

and organic synthesis.

Core Physical and Chemical Properties
3-Ethylpyridin-2-ol, also known as 3-ethyl-2-pyridone, is a substituted pyridine derivative. Its

properties are summarized below.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C₇H₉NO [1]

Molecular Weight 123.15 g/mol [1]

CAS Number 62969-86-2 [2]

Appearance
Not specified (likely solid at

room temp.)
-

Melting Point
Data not available in cited

sources
-

Boiling Point
Data not available in cited

sources
-

Solubility
Data not available in cited

sources
-

Table 2: Chemical and Spectroscopic Data
Property Value / Description Source

IUPAC Name 3-ethylpyridin-2-ol [1]

InChI Key
GUJWNUGFAGOVFH-

UHFFFAOYSA-N
[3]

Canonical SMILES CCC1=CC=CNC1=O [1]

pKa
Dissociation constant data is

available.
[1]

¹³C NMR Spectra
Spectral data has been

recorded in the literature.
[1]

Chemical Structure and Tautomerism
A critical chemical feature of 2-hydroxypyridines, including 3-Ethylpyridin-2-ol, is their

existence in a tautomeric equilibrium with their corresponding pyridone form. In this case, 3-
Ethylpyridin-2-ol is in equilibrium with 3-Ethyl-1H-pyridin-2-one.
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The equilibrium position is highly dependent on the solvent environment. Generally, non-polar

solvents favor the hydroxy-pyridine form, while polar solvents, like water and alcohols,

significantly favor the pyridone form.[4] In the solid state, the pyridone form is predominant.[4]

This phenomenon is crucial for understanding its reactivity, hydrogen bonding capability, and

potential biological interactions.
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Tautomeric Equilibrium of 3-Ethylpyridin-2-ol

3-Ethylpyridin-2-ol (Hydroxy Form) 3-Ethyl-1H-pyridin-2-one (Pyridone Form)

Structure Image 1: Hydroxy form Structure Image 2: Pyridone formEquilibrium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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